Cas no 1983945-11-4 (2,4-Dichloropyrimidine hydrochloride)

• Product Name: 2,4-Dichloropyrimidine hydrochloride
• CAS No: 1983945-11-4
• MF: C₄H₃Cl₃N₂
• MW: 185.439017534256
• CID: 5527783
• Update Time: 2025-07-23

2,4-Dichloropyrimidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloropyrimidine hydrochloride

• Inchi： 1S/C4H2Cl2N2.ClH/c5-3-1-2-7-4(6)8-3;/h1-2H;1H
• InChI Key： BUTPLPMMPOKGNI-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(Cl)N=1.Cl

Additional information on 2,4-Dichloropyrimidine hydrochloride

Introduction to 2,4-Dichloropyrimidine hydrochloride (CAS No. 1983945-11-4)

2,4-Dichloropyrimidine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1983945-11-4, is a significant intermediate in the realm of pharmaceutical and agrochemical synthesis. This compound, characterized by its hydrochloride salt form, has garnered considerable attention due to its versatile applications in the development of novel bioactive molecules. The structural motif of 2,4-dichloropyrimidine provides a reactive platform for further functionalization, making it a valuable building block in organic synthesis.

The hydrochloride salt form enhances the stability and solubility of the parent compound, facilitating its use in various chemical reactions and formulations. This attribute is particularly advantageous in pharmaceutical applications where controlled release and bioavailability are critical factors. The 2,4-dichloropyrimidine core is a halogenated pyrimidine derivative, which is a well-established scaffold in medicinal chemistry. Halogenated pyrimidines are widely recognized for their ability to interact with biological targets such as enzymes and receptors, thereby modulating biological processes.

Recent advancements in synthetic methodologies have expanded the utility of 2,4-dichloropyrimidine hydrochloride in drug discovery. For instance, transition-metal-catalyzed cross-coupling reactions have enabled the introduction of diverse substituents at the pyrimidine ring, leading to a library of derivatives with enhanced pharmacological properties. These derivatives are being explored for their potential in treating various diseases, including cancer and infectious disorders.

In the context of oncology research, 2,4-dichloropyrimidine derivatives have shown promise as inhibitors of key enzymes involved in tumor proliferation and survival. Studies have demonstrated that modifications at the chlorine substituents can fine-tune the binding affinity and selectivity of these compounds towards target proteins. Such structural optimization is crucial for developing next-generation anticancer agents with improved efficacy and reduced side effects.

The agrochemical sector also benefits from the versatility of 2,4-dichloropyrimidine hydrochloride. Pyrimidine-based compounds are known for their herbicidal and pesticidal activities. By leveraging the reactivity of the 2,4-dichloropyrimidine core, researchers have synthesized novel agrochemicals that offer effective weed and pest control while maintaining environmental safety. These innovations are essential for sustainable agriculture, addressing the growing demand for food production.

The synthesis of 2,4-dichloropyrimidine hydrochloride typically involves multi-step organic reactions starting from readily available precursors. Advanced catalytic systems have been developed to improve yield and reduce waste, aligning with green chemistry principles. Such sustainable approaches are increasingly preferred in industrial-scale production to minimize environmental impact.

From a medicinal chemistry perspective, the hydrochloride form of 2,4-dichloropyrimidine offers several advantages over its free base counterpart. The salt form exhibits better crystallinity, which is beneficial for formulation into solid dosage forms such as tablets and capsules. Additionally, the enhanced solubility in water allows for more efficient absorption in biological systems, improving therapeutic outcomes.

Current research trends indicate that 2,4-dichloropyrimidine hydrochloride will continue to be a cornerstone in the development of new drugs and agrochemicals. Innovations in computational chemistry and high-throughput screening are accelerating the discovery process by enabling rapid evaluation of large compound libraries derived from this scaffold. Such technological advancements are poised to revolutionize drug discovery pipelines.

The safety profile of 2,4-dichloropyrimidine hydrochloride is another critical aspect that has been extensively studied. While halogenated pyrimidines can exhibit varying degrees of toxicity depending on their structure and application context, rigorous toxicological assessments ensure that their use is safe when handled under appropriate conditions. Regulatory agencies mandate comprehensive testing to evaluate potential health risks associated with these compounds.

In conclusion, 2 , 4 - Dichloropyrimidine hydrochloride ( CAS No . 1983945 - 11 - 4 ) remains an indispensable tool in modern chemical synthesis . Its broad applicability across pharmaceuticals , agrochemicals , and material science underscores its importance as a key intermediate . As research progresses , this compound will undoubtedly continue to play a pivotal role in shaping future innovations .